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CAS No.: 2093154-01-7

Cat. No.: S536798
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Chemical Profile & Handling

The table below summarizes the key identification and handling information for N-Boc-N-bis(PEG3-OH).

Property Specification

CAS Number 2093154-01-7 [1] [2]

Chemical Formula C₂₁H₄₃NO₁₀ [2]

Molecular Weight 469.57 g/mol [2]

Purity ≥95% [2]

Synonyms tert-butyl bis(2-(2-(2-(2-hydroxyethoxy)ethoxy)ethoxy)ethyl)carbamate [2]

Primary Storage Store at –20°C in a sealed, desiccated container [2].

Shipping Condition Typically ships at ambient temperature [2].

This product is a multifunctional PEG building block, featuring a Boc-protected central amine and two

terminal hydroxyl groups on PEG3 arms [2]. This structure allows for orthogonal reactivity: the hydroxyls

can be derivatized first, followed by the selective deprotection of the amine [2].
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Handling Precautions & Best Practices

Stability & Storage: The compound is generally stable at ambient temperature for short periods
during shipping [3]. For long-term storage, always keep it at -20°C in a sealed and desiccated

environment to preserve its integrity and prevent hydrolysis or degradation [2].
Boc Group Considerations: The Boc protecting group is stable towards bases and nucleophiles but

is designed to be removed under acidic conditions [4]. Be aware that the deprotection step
generates a tert-butyl cation, a reactive intermediate that could potentially alkylate other nucleophilic

species in your reaction mixture. Using scavengers like thiophenol or anisole during deprotection can
help mitigate this risk [4].

Functional Group Reactivity: Plan your synthesis to account for the different reactivities. The
hydroxyl groups are the most readily available for reactions like esterification or ether formation.

The Boc-protected amine is stable through many reaction conditions but can be selectively and
completely removed with acid when needed [1] [2] [4].

Experimental Protocols

Boc Deprotection Mechanism and Workflow

The deprotection of the Boc group is a crucial step. The following diagram illustrates the mechanism and

general workflow.
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General Deprotection Procedure

Based on a standard Boc deprotection protocol [4], you can proceed as follows:

Dissolution: Dissolve the Boc-protected compound in an appropriate solvent. A common and
effective system is a mixture of Trifluoroacetic acid (TFA) and water (e.g., 10:1 ratio).

Reaction: Stir the reaction mixture at room temperature. Monitor the reaction by TLC; completion is
typically achieved within a few hours.

Work-up: After confirming the reaction is complete, concentrate the mixture under reduced pressure
to remove TFA and volatile by-products. The resulting crude oil can be azeotroped with solvents like
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toluene to remove residual TFA and yield the free amine.

Sample Boc Protection Procedure

For context, here is a procedure for installing a Boc group onto an amine, which illustrates the use of Boc

anhydride (Boc₂O) [4]:

"To a solution of Cbz-carbamate SM (3.5 g, 6.81 mmol) in MeOH (25 mL) were added Pd/C (10 %
w/w, 200 mg, 0.19 mmol) and Boc₂O (2.17 g, 9.9 mmol) at room temperature. The reaction mixture

was stirred under a hydrogen atmosphere (balloon) at room temperature for 6 h. The reaction mixture
was filtered through a pad of celite, and then concentrated in vacuo. Flash column chromatography

(silica gel, hexanes:EtOAc 10:1 → 7:1) afforded Boc-carbamate 42 (2.94 g, 90 %) as an oil."

Frequently Asked Questions

What are the main applications of N-Boc-N-bis(PEG3-OH) in drug development? This molecule is a

versatile building block. Its primary applications include [2]:

Bioconjugation: Serving as a scaffold to link biomolecules.

PROTAC & Drug Delivery: Acting as a core component for designing proteolysis-targeting chimeras
(PROTACs) and as a modular linker in therapeutic formulations.

Polymer Science: Introducing branched PEG functionality into polymers to enhance their properties.

I am concerned about the stability of my ADC linker. Does conjugation method matter? Yes,

significantly. Research indicates that the homogeneity and conjugation chemistry of linkers critically impact

the performance of antibody-drug conjugates (ADCs). While our compound is a precursor, one study showed

that cysteine-maleimide conjugates suffered from fragmentation and lower long-term stability under

physiological conditions (pH 7.4, 37°C) compared to more site-specific conjugation methods [5]. For

optimal stability in final conjugates, consider moving towards enzymatic or other site-specific coupling

techniques [5].

The hydroxyl groups on my linker are not reacting efficiently. What can I do? The primary hydroxyl

groups are generally reactive, but here are steps to consider:

Activation: Ensure the hydroxyls are properly activated for the desired reaction (e.g., turning them
into a better leaving group like tosylate or mesylate for nucleophilic substitution).
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Solubility: Confirm the compound is fully dissolved. You may need to use solvents like DMF or DCM

that adequately solubilize the PEG chain.
Drying: Use anhydrous solvents and conditions, as the hydroxyl groups can be sensitive to moisture

in certain reactions.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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